Cas no 2219419-22-2 (3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219419-22-2
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 6194353
• PubChem ID: 165606139
• Update Time: 2025-06-28

3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• 3-{[(tert-butoxy)carbonyl]amino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• 2219419-22-2
• EN300-1708073

• Inchi： 1S/C14H19NO4S/c1-13(2,3)19-12(18)15-14(10-5-4-6-20-10)7-9(8-14)11(16)17/h4-6,9H,7-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： GQPFVBPMGGLJNE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CC(C(=O)O)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2219419-22-2)

3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid, with the CAS number 2219419-22-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a cyclobutane core substituted with a thiophene ring and an amino group protected by a tert-butoxycarbonyl (Boc) moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of the thiophen-2-yl substituent introduces a sulfur-containing aromatic ring, which is known for its ability to enhance binding affinity and selectivity in biological targets. Thiophene derivatives have been widely studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of this moiety into the cyclobutane scaffold suggests potential interactions with enzymes or receptors that are sensitive to sulfur-based structures.

The Boc-amino group at the 3-position serves as an amino acid protecting group, commonly used in peptide synthesis and medicinal chemistry to prevent unwanted side reactions. This protection allows for selective functionalization at other sites on the molecule, making it a versatile building block in synthetic chemistry. The overall structure of 3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid suggests it could be used in the development of novel therapeutic agents targeting neurological or metabolic disorders.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of heterocyclic compounds in drug design. Studies have shown that cyclobutane derivatives can exhibit favorable pharmacokinetic properties due to their rigid structure, which enhances binding stability. The combination of a thiophene ring and a Boc-protected amino group in 3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid positions it as a potential scaffold for designing small-molecule inhibitors or agonists.

In the context of modern drug discovery, this compound aligns with the trend toward structure-based drug design, where the three-dimensional arrangement of atoms in a molecule is optimized for maximum efficacy. The cyclobutane ring provides a preorganized core that can be fine-tuned through modifications at other positions, such as replacing the thiophene ring with other heterocycles or introducing additional functional groups.

One notable area of research involving similar compounds is their application as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The sulfur-containing thiophene ring has been shown to interact with metal ions often involved in kinase catalysis, making it an attractive feature for designing inhibitors. Additionally, the Boc-amino group can be later removed under specific conditions to reveal an unprotected amino acid residue, allowing for further derivatization if needed.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid involves multi-step organic reactions, including cyclization, substitution, and protection-deprotection strategies. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These methods not only improve yield but also enable better control over regioselectivity and stereochemistry, which are crucial for pharmaceutical applications.

The compound’s potential biological activity has not yet been fully explored, but its structural features suggest it may interact with proteins or nucleic acids in unique ways. For instance, the rigid cyclobutane ring could mimic natural substrates or allosteric sites on target proteins, while the thiophene moiety could engage in hydrophobic interactions or coordinate with metal ions. Such interactions are often key determinants of drug potency and selectivity.

Recent studies have also emphasized the importance of green chemistry principles in pharmaceutical synthesis. The development of environmentally friendly synthetic routes for compounds like 3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid would enhance sustainability while maintaining high chemical purity. Techniques such as catalytic asymmetric synthesis or solvent-free reactions could be explored to minimize waste and energy consumption.

As computational methods advance, virtual screening techniques are being increasingly used to identify promising candidates like 3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid based on their predicted binding affinity to biological targets. These approaches leverage large databases of chemical structures and machine learning algorithms to prioritize compounds for experimental validation. This high-throughput screening enables researchers to focus on molecules with the highest potential before investing significant resources into synthesis and testing.

The role of heterocyclic compounds in medicinal chemistry continues to expand as new synthetic methodologies emerge. The versatility of structures like cyclobutane derivatives allows for diverse functionalization patterns, making them valuable tools for exploring new therapeutic avenues. Researchers are particularly interested in how subtle modifications can alter biological activity without compromising overall efficacy.

In conclusion,3-{(tert-butoxy)carbonylamino}-3-(thiophen-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2219419-22-2) represents an intriguing compound with potential applications in drug discovery and development. Its unique structural features—combining a cyclobutane core with a thiophene ring and a Boc-amino group—make it a promising candidate for further investigation into its pharmacological properties. As research progresses using advanced computational tools and sustainable synthetic methods, this compound could contribute significantly to advancements in medicinal chemistry.